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2-thienyl)-3-butenyl]-, ethyl ester, (3R)- 2-thienyl)-3-butenyl]-, ethyl ester, (3R)-
Brand Name: Vulcanchem
CAS No.: 145821-58-5
VCID: VC0115696
InChI: InChI=1S/C22H29NO2S2/c1-4-25-22(24)18-7-5-11-23(15-18)12-6-8-19(20-16(2)9-13-26-20)21-17(3)10-14-27-21/h8-10,13-14,18H,4-7,11-12,15H2,1-3H3/t18-/m1/s1
SMILES: CCOC(=O)C1CCCN(C1)CCC=C(C2=C(C=CS2)C)C3=C(C=CS3)C
Molecular Formula: C22H29NO2S2
Molecular Weight: 403.6 g/mol

2-thienyl)-3-butenyl]-, ethyl ester, (3R)-

CAS No.: 145821-58-5

Main Products

VCID: VC0115696

Molecular Formula: C22H29NO2S2

Molecular Weight: 403.6 g/mol

2-thienyl)-3-butenyl]-, ethyl ester, (3R)- - 145821-58-5

CAS No. 145821-58-5
Product Name 2-thienyl)-3-butenyl]-, ethyl ester, (3R)-
Molecular Formula C22H29NO2S2
Molecular Weight 403.6 g/mol
IUPAC Name ethyl (3R)-1-[4,4-bis(3-methylthiophen-2-yl)but-3-enyl]piperidine-3-carboxylate
Standard InChI InChI=1S/C22H29NO2S2/c1-4-25-22(24)18-7-5-11-23(15-18)12-6-8-19(20-16(2)9-13-26-20)21-17(3)10-14-27-21/h8-10,13-14,18H,4-7,11-12,15H2,1-3H3/t18-/m1/s1
Standard InChIKey NSGCWILIYQUGIO-GOSISDBHSA-N
Isomeric SMILES CCOC(=O)[C@@H]1CCCN(C1)CCC=C(C2=C(C=CS2)C)C3=C(C=CS3)C
SMILES CCOC(=O)C1CCCN(C1)CCC=C(C2=C(C=CS2)C)C3=C(C=CS3)C
Canonical SMILES CCOC(=O)C1CCCN(C1)CCC=C(C2=C(C=CS2)C)C3=C(C=CS3)C
PubChem Compound 11555813
Last Modified Nov 11 2021
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